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‘ Compound of Interest

Compound Name: 2-Butoxy-1-naphthaldehyde
CAS No.: 1084-35-1
Cat. No.: B087322

This technical guide provides a comprehensive analysis of the spectroscopic profile of 2-Butoxy-1-naphthaldehyde, a key intermediate in the synthe

While experimental spectra for 2-Butoxy-1-naphthaldehyde (CAS No. 1084-35-1) are not readily available in the public domain, this guide leverage:

Molecular Structure and Synthetic Rationale

2-Butoxy-1-naphthaldehyde is an aromatic aldehyde featuring a naphthalene core substituted with a butoxy group at the C2 position and a formyl g

The most logical and common synthetic route to 2-Butoxy-1-naphthaldehyde is via the Williamson ether synthesis. This reaction involves the depro

Caption: Synthetic pathway to 2-Butoxy-1-naphthaldehyde.

Predicted Spectroscopic Data

The following sections detail the predicted spectroscopic data for 2-Butoxy-1-naphthaldehyde. These predictions are derived from the known specti

Infrared (IR) Spectroscopy

The IR spectrum of 2-Butoxy-1-naphthaldehyde is expected to exhibit characteristic absorption bands corresponding to its key functional groups: th

Experimental Protocol for IR Spectroscopy: A standard approach for obtaining an IR spectrum of a solid sample like 2-Butoxy-1-naphthaldehyde is-
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Functional Group
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digraph "IR Spectrum Features" {

graph [layout=dot, rankdir=TB, splines=ortho, nodesep=0.4];

node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", color="#202124", fontcolo
edge [fontname="Arial", fontsize=10, color="#5F6368"1];

"Molecule" [label="2-Butoxy-1l-naphthaldehyde", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
"Aldehyde" [label="Aldehyde Group\n(~1670, ~2750, ~2850 cm-1)"];

"Butoxy" [label="Butoxy Group\n(2870-2960, ~1250, ~1050 cm-*)"1;

"Naphthalene" [label="Naphthalene Ring\n(3000-3100, 1450-16600 cm-*)"];

"Molecule" -> "Aldehyde";

"Molecule" -> "Butoxy";

"Molecule" -> "Naphthalene";

}graphy (GC-MS) system. For EI-MS, a standard electron energy of 70 eV is used.

m/z

228

200

172

144

115

digraph "Mass Spec Fragmentation" {
graph [layout=dot, rankdir=TB, splines=ortho, nodesep=0.4];
node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", color="#202124", fontco
edge [fontname="Arial", fontsize=10, color="#5F6368"1];

"M" [label="[M]*\nm/z = 228"];

"M-C4H8" [label="[M - C4H8]*\nm/z = 172"1];
"M-C4H9" [label="[M - C4H9]*\nm/z = 171"1;
"M-C4H8-C0" [label="[M - C4H8 - COl*\nm/z = 144"];
"C9H7" [label="[C9H7]1*\nm/z = 115"];

"M" -> "M-C4H8" [label="- C4H8"];
"M" -> "M-C4H9" [label="- <C4H9"];
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"M-C4H8" -> "M-C4H8-C0" [label="- C0"];
"M-C4H8-C0" -> "C9H7" [label="- CHO"];

Caption: Predicted major fragmentation pathways for 2-Butoxy-1-naphthaldehyde in EI-MS.

Conclusion

This technical guide provides a detailed, predictive overview of the spectroscopic data for 2-Butoxy-1l-naphth
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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